Cas no 1262001-52-4 (2-Methoxy-4-(4-methylsulfonylphenyl)phenol)

• Product Name: 2-Methoxy-4-(4-methylsulfonylphenyl)phenol
• CAS No: 1262001-52-4
• MF: C₁₄H₁₄O₄S
• MW: 278.323563098907
• MDL: MFCD18315314
• CID: 2621685
• PubChem ID: 53221054
• Update Time: 2025-05-19

2-Methoxy-4-(4-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4-methylsulfonylphenyl)phenol, 95%
• MFCD18315314
• 4'-(Methanesulfonyl)-3-methoxy[1,1'-biphenyl]-4-ol
• 1262001-52-4
• DTXSID40685739
• 2-METHOXY-4-(4-METHYLSULFONYLPHENYL)PHENOL
• 2-Methoxy-4-(4-methylsulfonylphenyl)phenol

• MDL： MFCD18315314
• Inchi： 1S/C14H14O4S/c1-18-14-9-11(5-8-13(14)15)10-3-6-12(7-4-10)19(2,16)17/h3-9,15H,1-2H3
• InChI Key： VPKHEIDAWHBSRI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(=C(C=1)OC)O)(=O)=O

Computed Properties

• Exact Mass: 278.06128010Da
• Monoisotopic Mass: 278.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methoxy-4-(4-methylsulfonylphenyl)phenol

Comprehensive Overview of 2-Methoxy-4-(4-methylsulfonylphenyl)phenol (CAS No. 1262001-52-4)

2-Methoxy-4-(4-methylsulfonylphenyl)phenol (CAS No. 1262001-52-4) is a specialized organic compound with significant applications in pharmaceutical and material science research. This compound, characterized by its unique methoxy and methylsulfonylphenyl functional groups, has garnered attention for its potential in drug development and advanced material synthesis. Researchers are increasingly exploring its role as an intermediate in the production of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant applications.

The molecular structure of 2-Methoxy-4-(4-methylsulfonylphenyl)phenol features a phenol core substituted with a methoxy group at the 2-position and a 4-methylsulfonylphenyl moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in synthetic chemistry. Recent studies highlight its utility in designing novel small-molecule inhibitors and functional materials, aligning with the growing demand for precision-targeted therapeutics and high-performance polymers.

In the pharmaceutical sector, CAS No. 1262001-52-4 is often investigated for its potential as a kinase inhibitor scaffold. Kinases are a hot topic in drug discovery due to their involvement in cellular signaling pathways. The compound's methylsulfonyl group enhances its binding affinity to target proteins, a feature leveraged in structure-activity relationship (SAR) studies. This aligns with current trends in personalized medicine, where researchers seek compounds with tunable properties for specific patient populations.

From a material science perspective, 2-Methoxy-4-(4-methylsulfonylphenyl)phenol contributes to the development of advanced polymers and liquid crystals. Its rigid aromatic structure and polar substituents improve thermal stability and optical properties, addressing industry needs for high-temperature-resistant materials and organic electronics. These applications resonate with the surge in demand for sustainable and efficient materials in renewable energy technologies.

Synthetic protocols for CAS No. 1262001-52-4 typically involve Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, reflecting modern trends in green chemistry. Researchers emphasize atom-economical methods to reduce waste, a priority in ESG (Environmental, Social, and Governance)-driven research. Analytical characterization via HPLC-MS and NMR spectroscopy ensures high purity, critical for reproducibility—a key concern in open science initiatives.

The compound's stability under physiological conditions makes it a candidate for prodrug development, a trending area in drug delivery systems. Its phenolic hydroxyl group allows for derivatization to improve bioavailability, addressing common challenges in oral drug formulation. This versatility positions it as a molecule of interest in bioconjugation strategies for targeted therapies.

In summary, 2-Methoxy-4-(4-methylsulfonylphenyl)phenol (CAS No. 1262001-52-4) exemplifies the intersection of medicinal chemistry and material innovation. Its multifaceted applications respond to contemporary needs in healthcare and sustainable technology, while its synthetic accessibility supports scalable production. As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and smart materials, underscoring its relevance in modern scientific endeavors.